Cas no 1150113-66-8 ((1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine)

(1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine structure
1150113-66-8 structure
Product Name:(1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine
CAS No:1150113-66-8
MF:C52H60N2P2
MW:774.993735313416
MDL:MFCD17014020
CID:1035693
PubChem ID:71463640
Update Time:2025-04-20

(1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)phosphino)benzyl)cyclohexane-1,2-diamine
    • (1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine
    • (1R,2R)-N,N-BIS[2-[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]BENZYL]CYCLOHEXANE-1,2-DIAMINE
    • (1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)phosphanyl)benzyl)cyclohexane-1,2-diamine
    • MFCD17014020
    • (1R,2R)-N~1~,N~1~-Bis({2-[bis(3,5-dimethylphenyl)phosphanyl]phenyl}methyl)cyclohexane-1,2-diamine
    • (1R,2R)-2-N,2-N-bis[[2-bis(3,5-dimethylphenyl)phosphanylphenyl]methyl]cyclohexane-1,2-diamine
    • 1150113-66-8
    • DTXSID70855640
    • AWB11366
    • (1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine,min. 97%
    • (1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine, min. 97%
    • (1R,2R)-N1,N2-Bis(2-(bis(3,5-dimethylphenyl)phosphino)benzyl)cyclohexane-1,2-diamine
    • (1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine
    • E76192
    • (1R,2R)-N1,N1-BIS({2-[BIS(3,5-DIMETHYLPHENYL)PHOSPHANYL]PHENYL}METHYL)CYCLOHEXANE-1,2-DIAMINE
    • MDL: MFCD17014020
    • Inchi: 1S/C52H60N2P2/c1-35-21-36(2)26-45(25-35)55(46-27-37(3)22-38(4)28-46)51-19-13-9-15-43(51)33-54(50-18-12-11-17-49(50)53)34-44-16-10-14-20-52(44)56(47-29-39(5)23-40(6)30-47)48-31-41(7)24-42(8)32-48/h9-10,13-16,19-32,49-50H,11-12,17-18,33-34,53H2,1-8H3/t49-,50-/m1/s1
    • InChI Key: JGZZEPZYYHSWHV-CDKYPKJRSA-N
    • SMILES: P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=CC=C1CN(CC1=CC=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)[C@@H]1CCCC[C@H]1N

Computed Properties

  • Exact Mass: 774.42300
  • Monoisotopic Mass: 774.42317392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 11
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Solubility: Insuluble (1.3E-8 g/L) (25 ºC),
  • PSA: 56.44000
  • LogP: 10.64260
  • Sensitiveness: air sensitive

(1R,2R)-N1,N1-Bis(2-(bis(3,5-dimethylphenyl)-phosphino)benzyl)cyclohexane-1,2-diamine Pricemore >>

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abcr
AB268669-100 mg
(1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine, 97%; .
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abcr
AB268669-500 mg
(1R,2R)-N,N-Bis{2-[bis(3,5-dimethylphenyl)phosphino]benzyl}cyclohexane-1,2-diamine, 97%; .
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